Cas no 955533-64-9 (2-methoxy-4,5-dimethyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2-methoxy-4,5-dimethyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide
• CAS No: 955533-64-9
• MF: C₂₃H₃₂N₂O₃S
• MW: 416.576785087585
• CID: 6497102
• Update Time: 2025-05-23

2-methoxy-4,5-dimethyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4,5-dimethyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide
• 2-methoxy-4,5-dimethyl-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide

• Inchi： 1S/C23H32N2O3S/c1-5-12-25-13-6-7-20-16-19(8-9-21(20)25)10-11-24-29(26,27)23-15-18(3)17(2)14-22(23)28-4/h8-9,14-16,24H,5-7,10-13H2,1-4H3
• InChI Key： DINNUHPCFZQVAS-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2C=CC3=C(C=2)CCCN3CCC)(=O)=O)=CC(C)=C(C)C=C1OC

Additional information on 2-methoxy-4,5-dimethyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide

Compound CAS No. 955533-64-9: 2-Methoxy-4,5-Dimethyl-N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzene-1-sulfonamide

The compound with CAS No. 955533-64-9, known as 2-methoxy-4,5-dimethyl-N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzene-1-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a sulfonamide group attached to a benzene ring substituted with methoxy and dimethyl groups. The sulfonamide moiety is further connected to a tetrahydroquinoline derivative via an ethyl linker. Such structural features make this compound a promising candidate for various applications in drug discovery and advanced materials.

Recent studies have highlighted the potential of tetrahydroquinoline derivatives in modulating biological systems. The presence of the tetrahydroquinoline group in this compound suggests its ability to interact with specific biological targets, such as enzymes or receptors. Researchers have demonstrated that such compounds can exhibit antioxidant properties, making them valuable in the development of therapeutic agents for oxidative stress-related diseases. Additionally, the sulfonamide group is known for its ability to enhance bioavailability and stability in biological systems, further enhancing the compound's potential as a drug candidate.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzene ring with substituents and the subsequent coupling with the tetrahydroquinoline derivative. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol during the synthesis of similar compounds. These methods are expected to be adapted for the production of CAS No. 955533-64-9, ensuring scalability and cost-effectiveness.

In terms of applications, 2-methoxy-4,5-dimethyl-N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzene-1-sulfonamide has shown promise in several areas. In pharmacology, it has been tested as a potential anti-inflammatory agent, demonstrating significant activity against inflammatory pathways in vitro. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for cancer therapy research. Preclinical studies have indicated that this compound may inhibit the growth of certain cancer cell lines by targeting key oncogenic pathways.

Beyond pharmacology, this compound has also been explored for its potential in materials science. The combination of aromatic rings and heterocyclic groups provides it with unique electronic properties that could be exploited in the development of advanced materials such as organic semiconductors or sensors. Researchers have reported that similar compounds can exhibit photovoltaic properties, suggesting their potential use in solar energy applications.

From an environmental perspective, understanding the toxicological profile of this compound is crucial for its safe application. Initial toxicity studies have indicated that it exhibits low acute toxicity; however, long-term effects require further investigation. Regulatory agencies emphasize the importance of thorough safety assessments for compounds intended for pharmaceutical or industrial use.

In conclusion, CAS No. 955533-64-9 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in both research and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.